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The entire med cluster was cloned from Streptomyces sp. AM-7161 and spans approximately 30 kb of DNA,

containing 29 predicted genes [1] [2] [3]. The table below summarizes the functions of its key genes.

Gene Identifier Proposed Function / Product Key Characteristics / Evidence

med-ORF1 & med-
ORF2 [1] [4]

Ketosynthase (KS) α and β

subunits

Minimal PKS components; assemble the

polyketide chain backbone [1].

med-ORF3 [1] [4] Second ring cyclase (CYC) Catalyzes the cyclization of the polyketide

chain [1].

med-ORF5 [1] [4] Pyran ring cyclase / possible

exporter

Homologue of actVI-ORF3; function

highlighted in proteomic studies [1].

med-ORF6 [4] Keto reductase (KR) Reduces a keto group during the tailoring

process [4].

med-ORF7 [4] [3] Oxygenase / Hydroxylase Tailoring enzyme involved in oxygenation

[4] [3].

med-ORF8 [1] [4] [3] C-glycosyl transferase Attaches the sugar angolosamine to the

aglycone core via a C-C bond [1] [3].
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Gene Identifier Proposed Function / Product Key Characteristics / Evidence

med-ORF10 [2] [4] Regulatory protein (ActVI-A
homologue)

Positive regulator; overexpression
increases medermycin production ~4-fold

[2].

med-ORF11 [4] Pathway-specific transcriptional

activator (SARP)

Positive regulatory protein [4].

med-ORF12 [4] Stereospecific keto reductase Tailoring enzyme [4].

med-ORF14-ORF18,
ORF20 [1] [4] [3]

Angolosamine biosynthesis (6
contiguous genes)

Enzymes for dNDP-angolosamine
synthesis from glucose-1-phosphate [1]

[3].

med-ORF19 [4] First ring aromatase (ARO) Catalyzes the aromatization of the first ring

[4].

med-ORF23 [1] [4] Acyl Carrier Protein (ACP) Carries the growing polyketide chain; part

of the minimal PKS [1].

med-ORF24 [4] Phosphopantetheinyl transferase Activates the ACP [4].

Key Experimental Protocols for Gene Cluster Analysis

Here are the methodologies used to characterize the med cluster and its functions.

Heterologous Expression

Purpose: To confirm that a cloned DNA fragment contains all necessary genes for medermycin
biosynthesis [1] [3].

Protocol:
Cloning: The entire med cluster is cloned into a cosmic vector (e.g., pIK340) in E. coli [1] [3].

Host Transformation: The cosmic is introduced into a heterologous host, typically
Streptomyces coelicolor CH999 or S. lividans K4-114, via intergeneric conjugation [1] [3].

Fermentation & Detection: Recombinant strains are cultivated in R4 liquid medium for 5 days.
Medermycin production is confirmed by:
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LC/APCI-MS: Detection of the compound with a specific mass [3].

Pigmentation: Observation of a characteristic red-brown color in the culture [2].

Functional Gene Analysis via Gene Knockout/Complementation

Purpose: To determine the role of a specific gene (e.g., the regulator med-ORF10) [2].
Gene Knockout Protocol:

A med-ORF10-deficient plasmid (pIK340-Δmed10) is constructed in E. coli.
The plasmid is transferred into the heterologous host S. coelicolor CH999.

The metabolite profile of the knockout mutant is compared to the control strain containing the
full cluster to observe the loss of medermycin production [2].

Interspecies Complementation Protocol:
The med-ORF10 gene is cloned into an expression plasmid (e.g., pIJ8600) under a strong,

inducible promoter (tipA).
The plasmid is introduced into a med-ORF10 knockout mutant or a different regulatory mutant

(e.g., S. coelicolor J1501/ΔactVI-ORFA).
Restoration of antibiotic production (observed via blue pigmentation for actinorhodin) confirms

the gene's function [2].

Activation of Cryptic Clusters via Regulatory Gene Manipulation

Purpose: To discover new natural products by activating silent (cryptic) biosynthetic gene clusters [5].

Protocol:
Identify a Global Regulator: A global regulatory gene (e.g., adpA) is knocked out in the wild-

type strain.
Transcriptomic Analysis: RNA sequencing (RNA-Seq) or qRT-PCR is performed to identify

gene clusters that are transcriptionally activated in the mutant.
Characterize the Product: The activated metabolite is purified and its structure elucidated

using MS and NMR [5].

Biosynthetic Pathway and Regulatory Network

The biosynthesis of medermycin involves building a polyketide skeleton, tailoring it, and attaching a

deoxysugar. Key intermediates include 6-deoxy-dihydrokalafungin (DDHK) and kalafungin (KAL) [6]

[3]. The final step is C-glycosylation of KAL with angolosamine by the glycosyltransferase Med-ORF8 [1]

[3].
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Simplified biosynthetic pathway of medermycin from octaketide chain to final product.

The biosynthesis is tightly controlled by pathway-specific regulators within the cluster.
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Proposed regulatory network for the medermycin gene cluster. Solid lines indicate direct regulation, while

dashed lines indicate indirect or proposed effects.

Research Applications and Recent Advances

Combinatorial Biosynthesis: The med cluster has been successfully expressed in heterologous

hosts like S. coelicolor to produce medermycin, validating the cluster's completeness [1] [3].
Introducing tailoring enzymes from other pathways (e.g., a P450 hydroxylase from the actinorhodin

cluster) into a medermycin producer can generate novel "hybrid" compounds like mederrhodins [7].
Discovery of Chimeric Natural Products: Recent research discovered chimedermycins A-H,

novel compounds formed from medermycin and its precursor DDHK via non-enzymatic reactions
[6]. This finding highlights the potential for discovering complex derivatives without direct genetic

engineering and has yielded compounds with potent activity against MRSA and methicillin-resistant
Staphylococcus epidermidis (MRSE) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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